Cas no 1239205-21-0 (2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide)

2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide structure
1239205-21-0 structure
Product Name:2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide
CAS No:1239205-21-0
MF:C5H8BrN3O2S
MW:254.104918479919
CID:6821266
PubChem ID:59443904
Update Time:2025-03-28

2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1239205-21-0
    • DB-104393
    • SCHEMBL1688602
    • 2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide
    • QYGFNFMJWUKARC-UHFFFAOYSA-N
    • Inchi: 1S/C5H8BrN3O2S/c1-8(2)12(10,11)9-4-3-7-5(9)6/h3-4H,1-2H3
    • InChI Key: QYGFNFMJWUKARC-UHFFFAOYSA-N
    • SMILES: BrC1=NC=CN1S(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 252.95206Da
  • Monoisotopic Mass: 252.95206Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.6Ų
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